Rocepafant
Rocepafant
Brand Name:
Vulcanchem
CAS No.:
132418-36-1
VCID:
VC21173959
InChI:
InChI=1S/C26H23ClN6OS2/c1-15-30-31-22-13-28-24(18-5-3-4-6-20(18)27)23-19-11-12-32(14-21(19)36-25(23)33(15)22)26(35)29-16-7-9-17(34-2)10-8-16/h3-10H,11-14H2,1-2H3,(H,29,35)
SMILES:
CC1=NN=C2N1C3=C(C4=C(S3)CN(CC4)C(=S)NC5=CC=C(C=C5)OC)C(=NC2)C6=CC=CC=C6Cl
Molecular Formula:
C26H23ClN6OS2
Molecular Weight:
535.1 g/mol
Rocepafant
CAS No.: 132418-36-1
Cat. No.: VC21173959
Molecular Formula: C26H23ClN6OS2
Molecular Weight: 535.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132418-36-1 |
|---|---|
| Molecular Formula | C26H23ClN6OS2 |
| Molecular Weight | 535.1 g/mol |
| IUPAC Name | 9-(2-chlorophenyl)-N-(4-methoxyphenyl)-3-methyl-17-thia-2,4,5,8,14-pentazatetracyclo[8.7.0.02,6.011,16]heptadeca-1(10),3,5,8,11(16)-pentaene-14-carbothioamide |
| Standard InChI | InChI=1S/C26H23ClN6OS2/c1-15-30-31-22-13-28-24(18-5-3-4-6-20(18)27)23-19-11-12-32(14-21(19)36-25(23)33(15)22)26(35)29-16-7-9-17(34-2)10-8-16/h3-10H,11-14H2,1-2H3,(H,29,35) |
| Standard InChI Key | WBGAFGNZNGJVNW-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NN=C2N1C3=C(C4=C(S3)CN(CC4)C(=NC5=CC=C(C=C5)OC)S)C(=NC2)C6=CC=CC=C6Cl |
| SMILES | CC1=NN=C2N1C3=C(C4=C(S3)CN(CC4)C(=S)NC5=CC=C(C=C5)OC)C(=NC2)C6=CC=CC=C6Cl |
| Canonical SMILES | CC1=NN=C2N1C3=C(C4=C(S3)CN(CC4)C(=S)NC5=CC=C(C=C5)OC)C(=NC2)C6=CC=CC=C6Cl |
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